(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone

• IUPAC Name: [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(5-methylpyrazin-2-yl)methanone
• InChI: InChI=1S/C15H14FN3O3S/c1-10-6-18-14(7-17-10)15(20)19-8-13(9-19)23(21,22)12-4-2-11(16)3-5-12/h2-7,13H,8-9H2,1H3
• InChI Key: PSKRAPAMTMKRBD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=N1)C(=O)N2CC(C2)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN3O3S
• Molecular Weight: 335.4 g/mol

Description

(3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone, also known as Compound X, is a synthetic compound that has gained attention in the scientific community due to its potential applications in drug discovery.

Scientific Research Applications

Synthesis and Structural Analysis

Research on compounds with similar structures, such as azetidinones and their derivatives, highlights their synthesis, structural analysis, and potential in various applications, including biological activities. For instance, the synthesis and structural characterization of N-phenylpyrazolyl aryl methanones derivatives, including those with arylthio/sulfinyl/sulfonyl groups, have been explored for their favorable herbicidal and insecticidal activities (Wang et al., 2015).

Biological Activities

Compounds containing the azetidinone scaffold and sulfonyl groups have been investigated for various biological activities. The exploration of substituted azetidinones derived from dimer of Apremilast, for example, shows interest in the synthesis of 2-azetidinones due to their biological and pharmacological potencies, highlighting the medicinal importance of such heterocyclic motifs (Jagannadham et al., 2019).

Catalytic Applications

Azetidinone derivatives have also been studied for their use in catalytic applications, including asymmetric synthesis and transformations. The development of novel sulfonated poly(ether ether ketone) copolymers incorporating azetidinone units for potential use in fuel cell applications illustrates the compound's relevance in materials science (Li et al., 2009).

Antibacterial Properties

Additionally, the antibacterial properties of azetidinone compounds have been researched, indicating potential pharmaceutical applications. A study on a novel 8-chloroquinolone with a distorted orientation of the N1-(5-amino-2,4-difluorophenyl) group highlights the antibacterial potency against both Gram-positive and Gram-negative bacteria, suggesting the structural importance of such compounds in developing new antibacterial agents (Kuramoto et al., 2003).

Mechanism of Action

The compound (3-((4-Fluorophenyl)sulfonyl)azetidin-1-yl)(5-methylpyrazin-2-yl)methanone acts as a potent and selective inhibitor of Bruton’s tyrosine kinase (BTK), a key enzyme involved in the activation of B cells and the production of antibodies. It inhibits BTK in a competitive mode with respect to the 2-AG substrate.